Cas no 1082528-64-0 (1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one)

• Product Name: 1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• CAS No: 1082528-64-0
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 5059331
• Update Time: 2025-10-27

1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• Inchi： 1S/C13H12N4O2/c1-8-3-4-11(19-2)10(5-8)17-12-9(6-16-17)13(18)15-7-14-12/h3-7H,1-2H3,(H,14,15,18)
• InChI Key： FJIVBSLYELIJQX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1N1C2=C(C(NC=N2)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5

Additional information on 1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Research Brief on 1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS: 1082528-64-0)

1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS: 1082528-64-0) is a pyrazolopyrimidinone derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a kinase inhibitor. This compound, with its unique structural features, has been explored for its therapeutic applications, particularly in oncology and inflammatory diseases. The following research brief synthesizes the latest findings on this molecule, focusing on its mechanism of action, pharmacological properties, and recent advancements in its development.

Recent studies have highlighted the role of 1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one as a selective inhibitor of certain protein kinases, which are critical regulators of cellular signaling pathways. In vitro and in vivo experiments have demonstrated its efficacy in modulating kinase activity, leading to the suppression of tumor growth and inflammatory responses. The compound's specificity and potency make it a promising candidate for targeted therapy, with ongoing research aimed at optimizing its pharmacokinetic and pharmacodynamic profiles.

One of the key advancements in the study of this compound is its application in combination therapies. Researchers have reported synergistic effects when 1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is co-administered with other chemotherapeutic agents, enhancing therapeutic outcomes while minimizing adverse effects. Additionally, structural modifications of the compound have been explored to improve its bioavailability and reduce off-target interactions, further underscoring its potential in clinical settings.

The pharmacological evaluation of 1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one has also extended to its safety profile. Preclinical toxicity studies have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further investigations are warranted to fully elucidate its long-term safety and efficacy in human subjects. These studies are critical for advancing the compound through the drug development pipeline.

In conclusion, 1-(2-Methoxy-5-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one represents a promising therapeutic agent with broad applications in oncology and inflammatory diseases. Its selective kinase inhibition, combined with its favorable pharmacological properties, positions it as a valuable candidate for further development. Continued research efforts are expected to refine its therapeutic potential and pave the way for clinical trials, ultimately contributing to the advancement of precision medicine.